4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide

• IUPAC Name: 4-chloro-N-[3-(difluoromethylsulfonyl)phenyl]-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H19ClF2N2O5S2/c20-16-8-7-13(11-17(16)31(28,29)24-9-2-1-3-10-24)18(25)23-14-5-4-6-15(12-14)30(26,27)19(21)22/h4-8,11-12,19H,1-3,9-10H2,(H,23,25)
• InChI Key: PETOHMJHAWUAGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)S(=O)(=O)C(F)F)Cl
• Molecular Formula: C19H19ClF2N2O5S2
• Molecular Weight: 492.9 g/mol

Description

4-Chloro-N-(3-difluoromethanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide, or 4-Cl-DFPP, is an organic compound belonging to the class of benzamides. It is a white, crystalline solid that is soluble in water and has a melting point of 130-132 °C. 4-Cl-DFPP is a potent inhibitor of serine proteases, and has been used in a variety of scientific research applications, including drug development, biochemistry, and pharmacology.

Scientific Research Applications

4-Cl-DFPP has been used in a variety of scientific research applications. It has been used as a potent inhibitor of serine proteases, and has been used in drug development to inhibit the enzyme thrombin, which is involved in the clotting of blood. It has also been used in biochemistry to study the structure and function of proteins, and in pharmacology to study the effect of drugs on biological systems.

Mechanism of Action

4-Cl-DFPP acts as a competitive inhibitor of serine proteases. It binds to the active site of the enzyme, blocking the binding of the substrate. This prevents the enzyme from catalyzing the reaction, and thus inhibits its activity.
Biochemical and Physiological Effects
4-Cl-DFPP has been shown to inhibit the activity of several serine proteases, including thrombin, chymotrypsin, trypsin, and elastase. Inhibition of these enzymes can lead to a variety of biochemical and physiological effects. For example, inhibition of thrombin can lead to decreased blood clotting, while inhibition of elastase can lead to decreased degradation of elastin, a protein found in connective tissue.

Advantages and Limitations for Lab Experiments

4-Cl-DFPP has several advantages when used in laboratory experiments. It is highly soluble in water, making it easy to dissolve and use in solution. It is also relatively stable, with a melting point of 130-132 °C, and has a high degree of selectivity for its target enzyme. However, 4-Cl-DFPP can be toxic in high concentrations, and should be used with caution in laboratory experiments.

Future Directions

There are several potential future directions for research involving 4-Cl-DFPP. These include further investigation into its mechanism of action, as well as its potential applications in drug development. Additionally, further research could be conducted into its effects on other serine proteases, as well as its potential effects on other biological systems. Finally, further research could be conducted into the development of more selective and potent inhibitors of serine proteases, based on the structure of 4-Cl-DFPP.

Synthesis Methods

4-Cl-DFPP can be synthesized in two steps. First, 4-chloro-3-(piperidine-1-sulfonyl)benzamide is synthesized by reacting 4-chlorobenzamide and piperidine-1-sulfonyl chloride in an aqueous solution. The reaction is then followed by the addition of 3-difluoromethanesulfonylphenyl chloride to the piperidine-1-sulfonyl group, forming 4-Cl-DFPP.